AMPHOLAK 7TX

Specification

• CAS No.: 109488-47-3
• Molecular Formula: C6HCl3FNO2
• Molecular Weight: 0

Introduction

Chemical Identity and Structural Properties

AMPHOLAK 7TX is chemically defined as tallowamphopolycarboxyglycinate, belonging to the class of amphoteric surfactants. Its molecular structure contains both cationic (amine) and anionic (carboxylate) groups, enabling pH-dependent charge reversal. At acidic pH (2.3), it behaves as a cationic surfactant, while under alkaline conditions (pH 11), it exhibits anionic characteristics. This amphotericity allows it to stabilize emulsions across a broad pH range, particularly in systems containing silicate minerals like bentonite.

The compound is supplied as a clear liquid with a density of 1,138–1,150 kg/m³ at 20–25°C and viscosity of 30 mPa·s. Its solubility profile shows complete miscibility with water and propylene glycol but insolubility in non-polar solvents like xylene, 2-propanol, and Varnolen. Table 1 summarizes its key specifications derived from manufacturer data and independent analyses.

Table 1: Physicochemical Properties of AMPHOLAK 7TX

Property	Value/Range	Test Method
Appearance	Clear liquid	Visual inspection
pH (20% aqueous)	8.5–9.5	Potentiometric
Solid content	39–41%	Gravimetric analysis
Sodium chloride content	9.8–10.8%	Ion chromatography
Surface tension (0.1%)	40 mN/m	Du Noüy ring method
Foam height (0.05%)	160 mm (initial), 150 mm (5 min)	Ross-Miles test
Flash point	>100°C	Pensky-Martens closed cup

Functional Mechanisms in Emulsion Systems

The surfactant’s performance stems from its dynamic interfacial activity. At the oil-water interface, the polycarboxyglycinate moiety reduces interfacial tension (IFT) to 28.4–36.8 mN/m depending on concentration and coexisting additives. This IFT reduction enables spontaneous emulsification during high-shear milling of bitumen.

In clay-stabilized systems, AMPHOLAK 7TX interacts with bentonite through ion-dipole bonding. The surfactant’s carboxylate groups coordinate with clay edge Al³⁺ sites at pH 11–12, while the tallow chain provides hydrophobic screening. This results in clay platelet separation (swelling) and viscosity enhancement—critical for producing sprayable emulsions with shelf stability exceeding 24 months.

Surface free energy (SFE) measurements reveal that 1–2% AMPHOLAK 7TX increases the polar component (γ⁺/γ⁻) of bitumen from 0.5–2.1 mN/m to 3.8–5.2 mN/m, improving adhesion to silicate aggregates. The surfactant’s acid-base functionality facilitates hydrogen bonding with mineral OH groups, achieving interfacial adhesion strengths of 45–68 mJ/m² in granite-bitumen systems.

Industrial Formulation Protocols

Slow-Setting Bitumen Emulsions

Standard formulations utilize 1–2% AMPHOLAK 7TX in the aqueous phase adjusted to pH 11–12 with KOH or NaOH. Potassium hydroxide is preferred for clay-containing systems due to its superior clay-swelling capacity. The manufacturing sequence requires:

• Pre-hydration of bentonite (5–8% slurry aged ≥12 hours)

• Dilution to target water content

• Surfactant addition under 500–800 rpm agitation

• pH adjustment ±0.2 units

• Bitumen incorporation at 60–70°C via colloid mill

Table 2: Typical Formulation Parameters for Clay-Stabilized Emulsions

Parameter	Range	Function
AMPHOLAK 7TX concentration	1–2%	Primary emulsifier
Bentonite content	0.5–2%	Viscosity modifier
Bitumen content	50–65%	Continuous phase
Water phase pH	11–12	Charge stabilization
Penta-sodium tripolyphosphate	0.1–0.5%	Cement compatibility

The additive penta-sodium tripolyphosphate counteracts calcium interference in cement-containing applications, ensuring compliance with ASTM D6935 cement mix test criteria.

Viscosity Control Strategies

Emulsion viscosity correlates exponentially with clay content (R²=0.94 in 60% bitumen systems). A 1% bentonite addition increases viscosity from 200 cP to 2,500 cP, while 2% yields 8,000–12,000 cP. The surfactant-clay synergy enables production of non-Newtonian shear-thinning emulsions suitable for brush application.

Performance Characteristics in Asphalt Applications

Breaking and Coalescence Dynamics

High-speed imaging studies demonstrate that AMPHOLAK 7TX extends bitumen droplet coalescence time to 600–800 seconds at 25°C, compared to 120–180 seconds for conventional cationic surfactants. The delayed coalescence is attributed to:

• Electrosteric stabilization from carboxylate groups

• Reduced water phase conductivity (9.8–10.8% NaCl content)

• Increased hydration layer thickness around droplets

Anisotropy factor (p(t)) analysis during droplet fusion shows a normalized relaxation time (τ) of 18–22 seconds, indicating controlled film drainage between bitumen droplets.

Adhesion Performance Metrics

Sessile drop contact angle measurements on granite substrates reveal:

• Water contact angle: 68° ±3° (vs. 105° for non-treated bitumen)

• Work of adhesion (Wa): 52.3 mJ/m² (35% increase over amine-based surfactants)

• Fracture energy (Gc): 12.8 J/m² under 0.1 mm/min peel testing

These enhancements result from the surfactant’s ability to match the surface energy components of aggregates (γLW = 34.5 mN/m, γAB = 6.2 mN/m) and bitumen (γLW = 28.1 mN/m, γAB = 4.8 mN/m).

Recent Advances in Application Technologies

Ongoing research focuses on three innovation areas:

7.1 Cold Mix Asphalt Optimization
Incorporating 0.8–1.2% AMPHOLAK 7TX in CMA reduces mixing temperatures from 160°C to 25°C while achieving Marshall stability values of 8.5–9.5 kN—comparable to hot mix asphalt. Field trials show 12% higher rutting resistance versus amine-based emulsifiers.

7.2 Recycled Asphalt Pavement (RAP) Compatibility
The surfactant enables 40–50% RAP incorporation through improved binder rejuvenation. Fourier-transform infrared spectroscopy (FTIR) confirms 89–92% recovery of aged binder’s aliphatic chains when treated with 1.5% AMPHOLAK 7TX.

7.3 Nanoclay Hybrid Systems Montmorillonite nanoclay (1–3 nm platelets) combined with AMPHOLAK 7TX produces emulsions with shear moduli (G') up to 1.2 kPa—sufficient for vertical surface application without sagging.